Cas no 1039931-24-2 (1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1039931-24-2
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• MDL: MFCD11036987
• CID: 4559660
• PubChem ID: 28937702
• Update Time: 2025-06-22

1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)cyclopropane-1-carboxylic acid
• 1-(2,6-Dichlorophenyl)cyclopropanecarboxylic Acid
• SY140526
• A926132
• Z1416200976
• AKOS009265548
• DB-146311
• AC2787
• EN300-106999
• Z361883500
• 1039931-24-2
• 1-(2,6-dichlorophenyl)cyclopropane-1-carboxylicacid
• MFCD11036987
• 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD11036987
• Inchi： 1S/C10H8Cl2O2/c11-6-2-1-3-7(12)8(6)10(4-5-10)9(13)14/h1-3H,4-5H2,(H,13,14)
• InChI Key： NXQXLGUJHJYCST-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 229.9901349g/mol
• Monoisotopic Mass: 229.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 378.6±42.0 °C at 760 mmHg
• Flash Point: 182.7±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1039931-24-2)

1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1039931-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of two chlorine atoms at the 2 and 6 positions of the phenyl ring introduces a high degree of electronic and steric modulation, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring linked to a phenyl group substituted with two chlorine atoms, and a carboxylic acid functional group at the other end of the cyclopropane ring. This structural motif is particularly intriguing due to the rigidity imparted by the cyclopropane ring, which can influence the conformational flexibility and binding interactions of the molecule. The dichlorophenyl moiety further enhances the compound's reactivity and selectivity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in cyclopropanecarboxylic acids as pharmacophores due to their ability to modulate various biological pathways. The unique electronic properties of the 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid molecule make it an attractive candidate for designing novel therapeutic agents. For instance, studies have suggested that compounds with similar structural features may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases.

One of the most compelling aspects of 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid group can be easily modified through various chemical reactions such as esterification, amidation, or coupling with other bioactive moieties. This versatility allows researchers to fine-tune the properties of the compound, enabling the development of targeted therapies with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid. These techniques have enabled researchers to predict the binding modes of the compound with biological targets with high accuracy, providing valuable insights into its potential pharmacological activity. For example, virtual screening studies have identified several protein targets that may be modulated by this compound, opening up new avenues for drug discovery.

The synthesis of 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is known for its strain energy, which must be carefully controlled during synthesis to prevent decomposition. However, recent developments in catalytic methods have made it possible to construct cyclopropanecarboxylic acids more efficiently and selectively. These advances have not only improved the yield but also reduced the environmental impact of the synthesis process.

Another area of interest is the biological evaluation of 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid. Preclinical studies have shown that derivatives of this compound exhibit promising activity in models of inflammation and cancer. For instance, researchers have demonstrated that certain analogs can inhibit the activity of key enzymes involved in these processes without significant toxicity. These findings highlight the potential therapeutic value of this class of compounds and justify further investigation into their mechanisms of action.

The future prospects for 1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid are vast and exciting. As our understanding of its chemical properties and biological activities continues to grow, so does its potential as a lead compound for new drugs. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be crucial in realizing this potential. By leveraging cutting-edge technologies and interdisciplinary approaches, we can unlock new therapeutic possibilities and improve patient outcomes.

In conclusion,1-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1039931-24-2) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structure and versatile reactivity make it an excellent candidate for further exploration in drug discovery. As ongoing studies continue to uncover its biological activities and synthetic advantages, this compound is poised to play a crucial role in developing next-generation therapeutics.